Cas no 55882-44-5 (O,S-diethyl hydrogen phosphorothioate)

• Product Name: O,S-diethyl hydrogen phosphorothioate
• CAS No: 55882-44-5
• MF: C₄H₁₁O₃PS
• MW: 170.167101144791
• CID: 1596327
• PubChem ID: 185824
• Update Time: 2025-04-21

O,S-diethyl hydrogen phosphorothioate Chemical and Physical Properties

Names and Identifiers

• O,S-diethyl hydrogen phosphorothioate
• ethoxy(ethylsulfanyl)phosphinic acid
• SCHEMBL11233985
• Phosphorothioic acid, O,S-diethyl ester
• O,S-Diethyl phosphorothioate
• 55882-44-5
• DTXSID80971289

• Inchi： 1S/C4H11O3PS/c1-3-7-8(5,6)9-4-2/h3-4H2,1-2H3,(H,5,6)
• InChI Key： ABAVGUUOJKWRSK-UHFFFAOYSA-N
• SMILES： S(CC)P(=O)(O)OCC

Computed Properties

• Exact Mass: 170.01673
• Monoisotopic Mass: 170.01665238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 46.53